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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)ethanol

Cat. No.: B156338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-(Cyclohexyloxy)ethanol. The information is intended to equip laboratory

personnel with the knowledge necessary to handle this chemical safely and effectively. This

document summarizes key quantitative data, outlines experimental protocols for safety

assessment, and provides visual diagrams to illustrate critical concepts.

Chemical and Physical Properties
2-(Cyclohexyloxy)ethanol is a colorless liquid with a mild odor. It is a member of the glycol

ether family, which are widely used as solvents in various industrial and commercial

applications. While specific data for 2-(Cyclohexyloxy)ethanol is limited, the following tables

provide a summary of its known properties and data for a closely related compound, 2-

(Hexyloxy)ethanol, for comparison.

Table 1: Physical and Chemical Properties of 2-(Cyclohexyloxy)ethanol
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Property Value Source

CAS Number 1817-88-5 ChemScene

Molecular Formula C8H16O2 ChemScene

Molecular Weight 144.21 g/mol ChemScene

Boiling Point 112 °C / 20 mmHg ChemicalBook

Density 0.990 g/mL at 25 °C ChemicalBook

Refractive Index n20/D 1.4630 ChemicalBook

Table 2: Physical and Chemical Properties of 2-(Hexyloxy)ethanol (for comparison)

Property Value Source

CAS Number 112-25-4 Fisher Scientific

Molecular Weight 146.23 g/mol Fisher Scientific

Boiling Point 208 °C Fisher Scientific

Flash Point 94 °C Fisher Scientific

Vapor Pressure 23 hPa @ 20 °C Fisher Scientific

Specific Gravity 0.888 g/cm³ Fisher Scientific

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-(Cyclohexyloxy)ethanol is classified as an irritant.[1]

Table 3: GHS Hazard Classification for 2-(Cyclohexyloxy)ethanol
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

The following pictogram is associated with these hazards:

alt text

Signal Word: Warning

Toxicological Information
Detailed toxicological studies specifically on 2-(Cyclohexyloxy)ethanol are not readily

available. However, data from a closely related glycol ether, 2-(hexyloxy)ethanol, can provide

an indication of its potential toxicity.

Table 4: Toxicological Data for 2-(Hexyloxy)ethanol

Test Species Route Result Guideline Source

Acute Oral

Toxicity

(LD50)

Rat (female) Oral 738 mg/kg OECD 401
ChemicalBoo

k

Skin

Corrosion/Irrit

ation

Rabbit Dermal Causes burns -
ChemicalBoo

k

Serious Eye

Damage/Irrita

tion

Rabbit Ocular
Severe eye

irritation
OECD 405

ChemicalBoo

k

Experimental Protocols for Safety Assessment
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Standardized protocols from the Organisation for Economic Co-operation and Development

(OECD) are used to assess the irritation potential of chemicals.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test is designed to determine the potential of a substance to cause skin irritation or

corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Test Substance Application: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test

substance is applied to a small area of shaved skin (approximately 6 cm²) on the back of the

animal. The site is then covered with a gauze patch and semi-occlusive dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch

removal.[2]

Scoring: The severity of the skin reactions is scored using a standardized grading system.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Animal Model: The albino rabbit is the recommended animal model.

Test Substance Instillation: A single dose of the test substance (0.1 mL for liquids or 0.1 g for

solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as

a control.
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Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,

and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.[3][4]

Scoring: The ocular lesions are scored according to a standardized scale.

Handling Precautions and Personal Protective
Equipment (PPE)
Given its classification as a skin, eye, and respiratory irritant, strict handling precautions are

necessary when working with 2-(Cyclohexyloxy)ethanol.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A

lab coat or chemical-resistant apron should also be worn.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a respirator with an appropriate cartridge for organic vapors should be used.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents.

Disposal:
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Dispose of waste in accordance with local, state, and federal regulations. Do not pour down

the drain.

Diagrams
The following diagrams illustrate key concepts related to the safe handling and potential

hazards of 2-(Cyclohexyloxy)ethanol.
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Caption: GHS Hazard Classifications for 2-(Cyclohexyloxy)ethanol.
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Caption: Recommended Handling Precautions for 2-(Cyclohexyloxy)ethanol.
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Caption: General Mechanism of Glycol Ether-Induced Irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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